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Compound of Interest

Compound Name: Ethyl ethoxyacetate

Cat. No.: B1329361

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-ethoxyacetate, a colorless liquid with a characteristic mild, fruity odor, is a versatile
organic compound with significant applications across various scientific and industrial domains.
[1][2] Its utility as a solvent in coatings, paints, and adhesives, as well as a flavoring agent and
an intermediate in pharmaceutical and agricultural chemical synthesis, underscores the
importance of a comprehensive understanding of its physical properties.[1][2] This technical
guide provides an in-depth overview of the core physical characteristics of ethyl 2-
ethoxyacetate, complete with methodologies for their experimental determination.

Core Physical Properties

The fundamental physical properties of ethyl 2-ethoxyacetate are summarized in the table
below. These values are critical for its handling, application, and process optimization in
research and development.
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Physical Property Value Source(s)
Molecular Formula CeH1203 [311415][6]
Molecular Weight 132.16 g/mol [311415][6]
Boiling Point 156 - 158 °C at 760 mmHg 31141171181
Melting Point Not available [7]

Density 0.97 - 1.0 g/cm? at 25 °C [31[141[71[8]
Refractive Index (n2°/D) 1.401 - 1.4025 3141171181
Solubility in Water Insoluble [11[3]

Flash Point 48 °C (119 °F) [3][4][8]
Vapor Pressure 2.7 £ 0.3 mmHg at 25°C [3114]

Experimental Protocols for Property Determination

Accurate determination of physical properties is paramount for the quality control and
application of ethyl 2-ethoxyacetate. The following sections detail standardized experimental
protocols for measuring its key physical characteristics.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[9] The Thiele tube method is a common and efficient technique for this
determination, especially for small sample volumes.[10]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube
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e Heat source (e.g., Bunsen burner or hot plate)
 Liquid paraffin or other suitable heating oil
e Stand and clamp

Procedure:

Fill the Thiele tube with the heating oil to a level that will immerse the thermometer bulb and
the majority of the test tube.

e Place a small amount of ethyl 2-ethoxyacetate into the small test tube.
 Invert the sealed capillary tube and place it into the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

o Suspend the thermometer and test tube assembly in the Thiele tube, making sure the
heating oil does not contaminate the sample.

o Gently heat the side arm of the Thiele tube.[11] Convection currents will ensure uniform
heating of the oil.[11]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a rapid and continuous stream of bubbles is observed.
o Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[10][11]

Determination of Density

Density, the mass per unit volume of a substance, is a fundamental physical property. A
straightforward and accurate method for determining the density of a liquid involves the use of
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a pycnometer or, for a less rigorous measurement, a graduated cylinder and a balance.

Apparatus:

e Graduated cylinder (e.g., 10 mL or 25 mL)

e Analytical balance

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.[12][13]

o Carefully add a known volume of ethyl 2-ethoxyacetate (e.g., 10 mL) to the graduated
cylinder. Record the exact volume.[12][13]

o Measure and record the mass of the graduated cylinder containing the ethyl 2-
ethoxyacetate.[12][13]

o Calculate the mass of the ethyl 2-ethoxyacetate by subtracting the mass of the empty
graduated cylinder from the mass of the filled cylinder.

o Calculate the density using the formula: Density = Mass / Volume.

o Repeat the measurement at least two more times and calculate the average density to
ensure accuracy.[13]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium. It is a characteristic property that can be used to identify and
assess the purity of a substance. An Abbe refractometer is a common instrument for this
measurement.

Apparatus:
o Abbe refractometer

o Constant temperature water bath
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Dropper or pipette

Ethyl 2-ethoxyacetate sample

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper

Procedure:

Turn on the Abbe refractometer and the constant temperature water bath, setting the latter to
the desired temperature (e.g., 20°C). Allow the refractometer prisms to equilibrate to this
temperature.

e Using a clean dropper, place a few drops of ethyl 2-ethoxyacetate onto the surface of the
measuring prism.

o Close the illuminating prism and ensure the liquid sample spreads evenly between the two
prisms.

» Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields
become visible.

» Adjust the chromaticity screw to eliminate any color fringe at the boundary of the light and
dark fields, resulting in a sharp, single line.

e Fine-tune the adjustment knob to center the boundary line precisely on the crosshairs of the
eyepiece.

» Read the refractive index value from the instrument's scale.
e Clean the prisms thoroughly with a suitable solvent and lens paper after the measurement.

Workflow for Physical Property Determination

The logical sequence for determining the physical properties of ethyl 2-ethoxyacetate can be
visualized as a workflow. This ensures a systematic approach to characterizing the compound.
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Workflow for Physical Property Determination of Ethyl 2-Ethoxyacetate
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Caption: A logical workflow for the experimental determination of the physical properties of
ethyl 2-ethoxyacetate.
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Conclusion

The physical properties of ethyl 2-ethoxyacetate outlined in this guide provide essential data for
its safe and effective use in research and industrial applications. The detailed experimental
protocols offer a framework for the accurate and reproducible determination of these
properties, ensuring consistency and quality in scientific endeavors. Adherence to these
standardized methods is crucial for any professional working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329361#physical-properties-of-ethyl-2-
ethoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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